Rubioncolin C
Rubioncolin C
Brand Name:
Vulcanchem
CAS No.:
132242-52-5
VCID:
VC0152744
InChI:
InChI=1S/C27H22O6/c1-15(2)12-13-20-23(27(31)32-3)25(30)18-10-6-7-11-19(18)26(20)33-22-14-21(28)16-8-4-5-9-17(16)24(22)29/h4-12,14,30H,13H2,1-3H3
SMILES:
CC(=CCC1=C(C2=CC=CC=C2C(=C1C(=O)OC)O)OC3=CC(=O)C4=CC=CC=C4C3=O)C
Molecular Formula:
C27H22O6
Molecular Weight:
442.5 g/mol
Rubioncolin C
CAS No.: 132242-52-5
Reference Standards
VCID: VC0152744
Molecular Formula: C27H22O6
Molecular Weight: 442.5 g/mol
| CAS No. | 132242-52-5 |
|---|---|
| Product Name | Rubioncolin C |
| Molecular Formula | C27H22O6 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | methyl 4-(1,4-dioxonaphthalen-2-yl)oxy-1-hydroxy-3-(3-methylbut-2-enyl)naphthalene-2-carboxylate |
| Standard InChI | InChI=1S/C27H22O6/c1-15(2)12-13-20-23(27(31)32-3)25(30)18-10-6-7-11-19(18)26(20)33-22-14-21(28)16-8-4-5-9-17(16)24(22)29/h4-12,14,30H,13H2,1-3H3 |
| Standard InChIKey | UERDSCMBQADHGN-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C2=CC=CC=C2C(=C1C(=O)OC)O)OC3=CC(=O)C4=CC=CC=C4C3=O)C |
| Canonical SMILES | CC(=CCC1=C(C2=CC=CC=C2C(=C1C(=O)OC)O)OC3=CC(=O)C4=CC=CC=C4C3=O)C |
| Appearance | Orange powder |
| PubChem Compound | 14777447 |
| Last Modified | Nov 11 2021 |
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